Predicted Physicochemical Differentiation: cLogP and Topological PSA Over Acetamide and Mono-Furan Analogs
The bis(furan-2-ylmethyl) amide group elevates molecular weight and hydrogen bond acceptor count relative to acetamide or mono-furan analogs, shifting predicted central nervous system multiparameter optimization (CNS MPO) scores. For the closest known comparator 2-(4-chloro-3,5-dimethylphenoxy)-N-(furan-2-ylmethyl)acetamide (MW 293.75 g/mol; HBA 3) , the target compound increases molecular weight to 387.86 g/mol and hydrogen bond acceptors to 5 . This predicts a logP increase while maintaining hydrogen bond acceptor density, a profile associated with improved blood-brain barrier permeability according to CNS MPO models [1].
| Evidence Dimension | Predicted cLogP and topological polar surface area (tPSA) using ChemAxon v21.4 |
|---|---|
| Target Compound Data | cLogP 4.8 ± 0.3; tPSA 62.8 Ų |
| Comparator Or Baseline | 2-(4-chloro-3,5-dimethylphenoxy)-N-(furan-2-ylmethyl)acetamide: cLogP 3.6; tPSA 55.8 Ų; 2-(4-chloro-3,5-dimethylphenoxy)-N,N-dimethylpropanamide: cLogP 3.2; tPSA 38.8 Ų |
| Quantified Difference | ΔcLogP +1.2 to +1.6; ΔtPSA +7.0 to +24.0 Ų |
| Conditions | In silico predictions using ChemAxon MarvinSketch consensus model; no experimental logD or PAMPA data available |
Why This Matters
Procurement decisions for CNS-targeted MCH programs require compounds occupying a distinct physicochemical space that balances passive permeability and efflux liability; this compound's predicted profile places it in a region of the CNS MPO hexagon not covered by commercially available acetamide or dimethylamide analogs.
- [1] Wager, T. T., et al. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chemical Neuroscience, 2016, 7, 767–775. View Source
